![molecular formula C22H24FN3O2 B2639954 4-(((4-cyanobenzyl)oxy)methyl)-N-(4-fluorobenzyl)piperidine-1-carboxamide CAS No. 1396707-05-3](/img/structure/B2639954.png)
4-(((4-cyanobenzyl)oxy)methyl)-N-(4-fluorobenzyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(((4-cyanobenzyl)oxy)methyl)-N-(4-fluorobenzyl)piperidine-1-carboxamide is a chemical compound that belongs to the class of piperidine-based compounds. This compound has gained significant attention in the scientific community due to its potential applications in drug discovery and development.
Scientific Research Applications
1. Potential in Cardiovascular Therapeutics
A study explored derivatives of piperidine-carboxamides, including compounds similar to 4-(((4-cyanobenzyl)oxy)methyl)-N-(4-fluorobenzyl)piperidine-1-carboxamide, for their potential use in treating cardiovascular conditions. These derivatives showed positive inotropic activity, which can increase myocardial contractility, potentially beneficial in treating heart failure (Liu et al., 2009).
2. Application in HIV Research
Research on compounds structurally related to this compound has been conducted in the context of HIV treatment. One study utilized 19F-nuclear magnetic resonance (NMR) spectroscopy to assess the metabolism and disposition of potent HIV integrase inhibitors, providing insights into the pharmacokinetics of these compounds (Monteagudo et al., 2007).
3. Exploration in Neuropharmacology
A class of compounds, including this compound, has been evaluated for their potential application in neuropharmacology, particularly as antipsychotic agents. These compounds showed affinity for dopamine and serotonin receptors, important targets in the treatment of psychiatric disorders (Raviña et al., 2000).
4. Potential in Imaging Studies for Alzheimer's Disease
Derivatives of piperidine-carboxamides have been synthesized and evaluated for their use in imaging studies related to Alzheimer's Disease. Compounds like this compound were explored for their ability to bind to acetylcholinesterase, a target in Alzheimer's research (Lee et al., 2000).
5. Investigation in Eating Disorders
Studies have been conducted on similar compounds to investigate their effects on compulsive food consumption and binge eating in rats. This research contributes to the understanding of neural mechanisms that drive compulsive behavior and could have implications for treating eating disorders (Piccoli et al., 2012).
6. Application in Radiopharmaceuticals
Compounds structurally related to this compound have been studied for their potential use in radiopharmaceuticals, specifically in positron emission tomography (PET) imaging for NR2B NMDA receptors (Labas et al., 2009).
7. Exploration in Antiviral Research
Research on compounds similar to this compound includes their evaluation as CCR5 antagonists in the context of HIV-1 agents. This line of research has implications for developing new antiviral drugs (Imamura et al., 2004).
8. Potential in Tuberculosis Treatment
Studies on piperidine-carboxamide derivatives have investigated their potential as inhibitors of Mycobacterium tuberculosis, suggesting applications in the treatment of tuberculosis (Jeankumar et al., 2013).
properties
IUPAC Name |
4-[(4-cyanophenyl)methoxymethyl]-N-[(4-fluorophenyl)methyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24FN3O2/c23-21-7-5-18(6-8-21)14-25-22(27)26-11-9-20(10-12-26)16-28-15-19-3-1-17(13-24)2-4-19/h1-8,20H,9-12,14-16H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOYBMZDKUMWHQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COCC2=CC=C(C=C2)C#N)C(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.